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Compound of Interest

Compound Name: 4-(oxan-2-yl)aniline

Cat. No.: B6171799 Get Quote

Technical Guide: 4-(oxan-2-yl)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and structural representation of 4-(oxan-2-yl)aniline, a valuable building block in medicinal

chemistry and materials science.

Core Data
The fundamental molecular properties of 4-(oxan-2-yl)aniline, also known as 4-(tetrahydro-2H-

pyran-2-yl)aniline, are summarized below.

Property Value

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.25 g/mol

Exact Mass 177.115364 g/mol

Chemical Structure
The two-dimensional chemical structure of 4-(oxan-2-yl)aniline is depicted below, illustrating

the connection of the oxane (tetrahydropyran) ring to the aniline moiety at the para position.
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Caption: 2D structure of 4-(oxan-2-yl)aniline.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-(oxan-2-yl)aniline is not

readily available in the public domain, a representative synthetic approach can be

conceptualized based on established organic chemistry principles. A plausible method involves

the coupling of a protected aniline derivative with a suitable oxane precursor, followed by

deprotection.

Representative Synthesis Workflow:

Caption: A plausible synthetic workflow for 4-(oxan-2-yl)aniline.

Disclaimer: The following protocol is a representative example and has not been experimentally

validated. It is intended for informational purposes and should be adapted and optimized by

qualified personnel in a controlled laboratory setting.

Step 1: Protection of 4-Bromoaniline

Dissolve 4-bromoaniline in a suitable solvent such as dichloromethane.

Add a protecting group reagent, for example, di-tert-butyl dicarbonate (Boc₂O), in the

presence of a base like triethylamine.

Stir the reaction mixture at room temperature until the reaction is complete, as monitored by

thin-layer chromatography (TLC).

Work up the reaction mixture by washing with water and brine, followed by drying over

anhydrous sodium sulfate.

Purify the product by column chromatography to obtain N-Boc-4-bromoaniline.

Step 2: Grignard Reagent Formation and Coupling

In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add magnesium

turnings.
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Add a solution of N-Boc-4-bromoaniline in anhydrous tetrahydrofuran (THF) dropwise to

initiate the Grignard reaction.

Once the Grignard reagent has formed, add a solution of 2-bromotetrahydropyran in

anhydrous THF dropwise at a controlled temperature (e.g., 0 °C).

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Extract the product with an organic solvent (e.g., ethyl acetate), and wash the combined

organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Step 3: Deprotection

Dissolve the crude product from Step 2 in a suitable solvent (e.g., dichloromethane or

dioxane).

Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, to

remove the Boc protecting group.

Stir the reaction at room temperature until the deprotection is complete (monitored by TLC).

Neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution).

Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium

sulfate.

Step 4: Purification

Purify the crude 4-(oxan-2-yl)aniline by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure

product.
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Characterize the final product by standard analytical techniques, such as ¹H NMR, ¹³C NMR,

and mass spectrometry, to confirm its identity and purity.

To cite this document: BenchChem. [4-(oxan-2-yl)aniline molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6171799#4-oxan-2-yl-aniline-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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